Cas no 899732-06-0 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 899732-06-0
• MF: C₂₀H₂₃N₃O₃S₃
• MW: 449.609920740128
• CID: 5486216

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C20H23N3O3S3/c21-13-16-15-5-2-1-3-6-17(15)28-20(16)22-19(24)14-8-10-23(11-9-14)29(25,26)18-7-4-12-27-18/h4,7,12,14H,1-3,5-6,8-11H2,(H,22,24)
• InChI Key： PHZVNYBBILPYGQ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2SC3CCCCCC=3C=2C#N)=O)CC1

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

Recent Advances in the Study of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS: 899732-06-0)

The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS: 899732-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cycloheptabthiophene and piperidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases and proteases. Structural analysis reveals that the thiophene-2-sulfonyl group and the cycloheptabthiophene moiety contribute to its high binding affinity and selectivity. Computational docking studies and molecular dynamics simulations have provided insights into the compound's interaction with target proteins, highlighting its potential as a lead candidate for drug development. Furthermore, in vitro assays have demonstrated its efficacy in inhibiting pathological processes such as inflammation and tumor growth, making it a promising candidate for further investigation.

Recent synthetic efforts have also focused on improving the compound's bioavailability and metabolic stability. Modifications to the piperidine-carboxamide side chain have been explored to enhance its solubility and reduce off-target effects. These advancements have been documented in several high-impact journals, underscoring the compound's relevance in contemporary medicinal chemistry research. Additionally, collaborative studies between academic and industrial research groups have accelerated the translation of these findings into potential clinical applications.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide represents a versatile and potent scaffold with broad therapeutic potential. Ongoing research aims to further delineate its pharmacological profile and explore its utility in treating complex diseases. The compound's unique chemical structure and promising biological activity make it a focal point for future drug discovery efforts in the chemical biology and pharmaceutical industries.